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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the experimental use of 11-O-
Methylpseurotin A, a fungal metabolite belonging to the pseurotin family of natural products. It

includes summaries of its biological activities, detailed experimental protocols, and important

considerations for its handling and storage.

I. Introduction
11-O-Methylpseurotin A is a fungal metabolite produced by species such as Aspergillus

fumigatus and Sporothrix sp.[1][2] It is a derivative of Pseurotin A, biosynthesized through a

mixed polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) pathway.[1][3][4]

While structurally similar to other pseurotins with demonstrated anti-inflammatory and anti-

cancer potential, 11-O-Methylpseurotin A exhibits a distinct and selective biological activity

profile.[5]

II. Biological Activity and Data
The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of

a Hof1 deletion strain of Saccharomyces cerevisiae.[3][5][6] The Hof1 protein is a key regulator
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of cytokinesis, specifically in the coordination of actomyosin ring contraction and septum

formation.[6] This selective activity suggests a potential mechanism of action related to cell

cycle control.[5]

While in vitro activity is specific, in vivo efficacy appears limited based on available data. In a

larval zebrafish model for pentylenetetrazole (PTZ)-induced seizures, 11-O-Methylpseurotin A
was found to be inactive.[5] This contrasts with other pseurotin derivatives, as summarized in

the table below.

Table 1: Comparative Efficacy of Pseurotin Derivatives[5]

Compound Animal Model Condition Key Findings

11-O-Methylpseurotin

A
Larval Zebrafish

Pentylenetetrazole

(PTZ)-induced

seizures

Inactive in preventing

seizure activity.

Pseurotin A
Ovariectomized (OVX)

Mouse
Osteoporosis

Prevented bone loss

and reduced the

number of

osteoclasts.

Rat
Hepatocellular

Carcinoma

Exerted an anti-

hepatocarcinogenic

effect.

Pseurotin D Mouse
Ovalbumin-induced

footpad edema

Decreased paw

swelling and

production of pro-

inflammatory

cytokines.

Table 2: Physicochemical and NMR Data for 11-O-Methylpseurotin A[2][7]
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Property Value

Molecular Formula C₂₃H₂₇NO₈

Molecular Weight 445.46 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO, Ethanol, Methanol

Storage Store at -20°C

¹³C NMR (Selected Shifts, ppm)

195.2 (Benzoyl-C=O), 135.9 (Benzoyl-C1''),

134.2 (13'), 133.5 (Benzoyl-C4''), 129.2

(Benzoyl-C2'',6''), 128.8 (Benzoyl-C3'',5''), 126.1

(12'), 82.1 (11'), 57.9 (11'-OCH₃), 20.8 (14'),

14.1 (15'), 9.8 (3-CH₃)

¹H NMR (Selected Shifts, ppm)

7.95 (d, 7.5, Benzoyl-H2'',6''), 7.65 (t, 7.5,

Benzoyl-H4''), 7.50 (t, 7.5, Benzoyl-H3'',5''), 5.85

(dq, 15.5, 6.5, H-13'), 5.60 (dd, 15.5, 6.5, H-12'),

3.55 (dq, 8.5, 6.5, H-11'), 3.30 (s, 11'-OCH₃),

2.10 (m, H-14'), 2.05 (s, 3-CH₃), 0.95 (t, 7.5, H-

15')

Note: NMR data is typically recorded in CDCl₃

or a similar deuterated solvent. The exact

chemical shifts may vary slightly depending on

the solvent and instrument used.[7]

III. Signaling Pathways
The biological activities of pseurotins are often attributed to their modulation of key signaling

pathways, such as the STAT (Signal Transducer and Activator of Transcription) pathway, which

is crucial for immune responses and cell growth.[5] For 11-O-Methylpseurotin A, the specific

inhibitory action against the Saccharomyces cerevisiae hof1Δ strain points to an interaction

with the Hof1 pathway, which is essential for cytokinesis.[5][6]
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Proposed Inhibition of Hof1-Mediated Cytokinesis
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Caption: Postulated inhibition of Hof1-mediated processes in yeast by 11-O-Methylpseurotin
A.

The proposed biosynthesis of 11-O-Methylpseurotin A involves a late-stage O-methylation of

Pseurotin A.[1]
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Proposed Biosynthesis of 11-O-Methylpseurotin A
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Caption: Proposed biosynthetic pathway of 11-O-Methylpseurotin A.

IV. Experimental Protocols
Due to its chemical nature, 11-O-Methylpseurotin A requires careful handling to prevent

degradation.

Hydrolysis: The γ-lactam ring is susceptible to hydrolysis under acidic or alkaline conditions.

[6] Maintain aqueous solutions at a neutral pH (6.5-7.5) and prepare them fresh before use.

[6]

Oxidation: The complex structure may be sensitive to oxidation.[6] Handle the compound

and its solutions under an inert atmosphere (e.g., nitrogen or argon) when possible.[6]

Solubility: The compound has low aqueous solubility.[6] Prepare high-concentration stock

solutions in an organic solvent like high-purity, anhydrous DMSO.[6][8] Minimize the final

DMSO concentration in cell-based assays to <0.5%.[9]
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Storage: Store solid compound at -20°C.[2] Aliquot stock solutions to avoid repeated freeze-

thaw cycles.[6]

This protocol outlines the preparation of a 10 mM stock solution in DMSO.

Materials:

11-O-Methylpseurotin A (MW: 445.46 g/mol )

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation:

To prepare a 10 mM stock solution, calculate the required mass of 11-O-Methylpseurotin
A. For 1 mL of 10 mM stock, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 445.46 g/mol * (1000 mg / 1 g) = 4.45

mg

Weighing:

Carefully weigh out the calculated amount of 11-O-Methylpseurotin A powder using an

analytical balance.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

Vortex thoroughly to dissolve the compound. Gentle sonication in a water bath can be

used to aid dissolution, but avoid excessive heating.[6]
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Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C.

Working Solutions:

Prepare working solutions by performing serial dilutions of the stock solution in the

appropriate cell culture medium or buffer immediately before use.

Ensure the final concentration of DMSO is compatible with your experimental system

(typically <0.5%).[9]

This protocol assesses the potential cytotoxicity of 11-O-Methylpseurotin A.

Materials:

Cells (e.g., RAW 264.7 macrophages)

96-well cell culture plates

Complete cell culture medium

11-O-Methylpseurotin A stock solution (in DMSO)

Positive control for cytotoxicity (e.g., doxorubicin)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Plate reader (570 nm absorbance)

Procedure:

Cell Seeding:
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Seed cells in a 96-well plate at a pre-optimized density (e.g., 5 x 10⁴ cells/well) and allow

them to adhere overnight at 37°C in a 5% CO₂ incubator.

Compound Treatment:

Prepare serial dilutions of 11-O-Methylpseurotin A in fresh culture medium.

Remove the old medium from the cells and replace it with the medium containing the

various concentrations of the compound.

Include wells for vehicle control (medium with the same final concentration of DMSO) and

a positive control.

Incubation:

Incubate the plate for 24-48 hours.

MTT Addition:

Add 10-20 µL of MTT solution (final concentration 0.5 mg/mL) to each well.

Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

Solubilization:

Carefully remove the medium containing MTT.

Add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

Measurement:

Read the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle control.
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MTT Cytotoxicity Assay Workflow

1. Seed cells in 96-well plate

2. Allow cells to adhere overnight

3. Treat cells with serial dilutions of 11-O-Methylpseurotin A

4. Incubate for 24-48 hours

5. Add MTT solution to each well

6. Incubate for 2-4 hours

7. Solubilize formazan crystals

8. Read absorbance at 570 nm

Click to download full resolution via product page

Caption: General workflow for the MTT cytotoxicity assay.

This protocol is for screening the anti-inflammatory effects of 11-O-Methylpseurotin A.
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Materials:

RAW 264.7 macrophages

96-well cell culture plates

Complete cell culture medium

11-O-Methylpseurotin A stock solution (in DMSO)

Lipopolysaccharide (LPS)

Commercial ELISA kit for TNF-α and/or IL-6

Procedure:

Cell Seeding:

Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to

adhere overnight.

Pre-treatment:

Remove the culture medium and replace it with fresh medium containing various

concentrations of 11-O-Methylpseurotin A or vehicle control (DMSO).

Incubate for 1-2 hours.

Stimulation:

Add LPS to a final concentration of 100 ng/mL to all wells except the negative control.

Incubation:

Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

Supernatant Collection:
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Centrifuge the plate at a low speed (e.g., 300 x g for 5 minutes) to pellet any detached

cells.

Carefully collect the supernatant for cytokine analysis.

Cytokine Quantification:

Measure the concentration of TNF-α and/or IL-6 in the supernatant using a commercial

ELISA kit, following the manufacturer's instructions.

This protocol provides a framework for assessing the stability of 11-O-Methylpseurotin A.

Materials:

11-O-Methylpseurotin A solution at a known concentration

HPLC system with a UV or Mass Spectrometry (MS) detector

C18 reverse-phase HPLC column

Appropriate mobile phase (e.g., acetonitrile and water gradient)

Incubator, water bath, or light chamber for stress conditions

Procedure:

Initial Analysis (Time Zero):

Inject a sample of the freshly prepared 11-O-Methylpseurotin A solution onto the HPLC

system.

Obtain the chromatogram and record the peak area of the intact compound.

Stress Conditions:

Subject aliquots of the solution to the desired stress conditions (e.g., specific pH,

temperature, or light exposure).

Time-Point Analysis:
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At various time points, withdraw samples, and if necessary, neutralize or stop the

degradation process.

Analyze the samples by HPLC under the same conditions as the initial analysis.

Data Analysis:

Compare the peak area of 11-O-Methylpseurotin A at each time point to the time-zero

sample.

Plot the percentage of the remaining compound versus time to determine the degradation

kinetics.

General Workflow for Isolation and Purification

1. Fungal Fermentation (e.g., Aspergillus fumigatus)

2. Extraction of Culture Broth and Mycelia with Organic Solvent

3. Concentration of Crude Extract

4. Chromatographic Separation (e.g., Silica Gel Column)

5. Further Purification (e.g., Preparative HPLC)

6. Structure Elucidation (NMR, MS)
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Caption: Generalized workflow for the isolation of 11-O-Methylpseurotin A from fungal culture.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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